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Compound of Interest

Compound Name: 2-Isopropoxyethanol

Cat. No.: B094787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and a general protocol for the use

of 2-Isopropoxyethanol as a solvent for various resins and polymers. This document is

intended for professionals in research, scientific, and drug development fields.

Introduction to 2-Isopropoxyethanol
2-Isopropoxyethanol, also known as Isopropyl Cellosolve, is a versatile solvent characterized

by its ether and alcohol functionalities.[1] This chemical structure allows it to dissolve a wide

range of substances, including many resins, oils, waxes, fats, and dyestuffs.[2][3][4][5] It is a

colorless liquid with a mild odor and is soluble in water as well as many organic solvents.[1][2]

[4] Its ability to dissolve both polar and non-polar substances makes it a valuable component in

the formulation of coatings, inks, and cleaning agents.[6][7]

Safety Precautions
2-Isopropoxyethanol is a flammable liquid and vapor and is harmful if it comes into contact

with skin or is inhaled.[8] It can also cause serious eye irritation.[8]

Handling:

Work in a well-ventilated area.[9]
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Keep away from heat, sparks, open flames, and hot surfaces.[8]

Use non-sparking tools and take precautionary measures against static discharge.[8]

Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,

eye protection, and face protection.[8]

Avoid breathing vapors or mists.[8]

Wash hands thoroughly after handling.[10]

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[8]

Store away from strong oxidizing agents.[8]

First Aid:

If on skin: Take off immediately all contaminated clothing. Rinse skin with water.[11]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[11]

If inhaled: Move person into fresh air and keep comfortable for breathing.[11]

If swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[10]

Physical and Chemical Properties of 2-
Isopropoxyethanol
A summary of the key physical and chemical properties of 2-Isopropoxyethanol is provided in

the table below.
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Property Value

CAS Number 109-59-1

Molecular Formula C5H12O2

Molecular Weight 104.15 g/mol [2]

Appearance Colorless liquid[2]

Boiling Point 143°C (at 760 mmHg)

Flash Point 45°C[2]

Density 0.903 g/cm³[2]

Solubility in Water Soluble[2][4]

Resin and Polymer Solubility in 2-
Isopropoxyethanol
2-Isopropoxyethanol is a highly effective solvent for a variety of resins and polymers

commonly used in coatings, inks, and adhesives.[6] The following table summarizes the

expected solubility of several common resin and polymer types in 2-Isopropoxyethanol,
based on the solubility data for chemically similar solvents like other glycol ethers and alcohols.

It is important to note that the dissolution process can be influenced by factors such as the

specific grade of the resin, its molecular weight, and the presence of cross-linking.[12]
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Resin/Polymer Type
Expected Solubility in 2-
Isopropoxyethanol

Notes

Acrylic Resins Soluble

Alcohols are known to dissolve

acrylic polymers by swelling

the polymer and interacting

with it through hydrogen

bonds.[13]

Alkyd Resins Soluble to Sparingly Soluble

Solubility can depend on the

specific formulation of the

alkyd resin.[5][14] Glycol

ethers are known to have

strong solvency for alkyd

resins.[15]

Cellulose Acetate Butyrate

(CAB)
Soluble

Certain grades of CAB are

soluble in low molecular weight

alcohols like ethanol and

isopropanol, suggesting good

solubility in 2-

Isopropoxyethanol.[8][11]

Epoxy Resins
Soluble (especially for uncured

resins)

Glycol ethers such as ethylene

glycol ethyl ether are used as

solvents for epoxy resins.[9]

Nitrocellulose Soluble

Nitrocellulose is soluble in a

mixture of solvents including

alcohols and esters.[16] Glycol

ethers exhibit strong solvency

for nitrocellulose.

Phenolic Resins Soluble (especially for novolac

types)

Novolac phenolic resins are

generally soluble in polar

organic solvents, including

alcohols.[6] Resole-type

phenolics may also show

solubility, particularly in the
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presence of ethylene glycol as

a diluent.[17]

Polyamide Resins Soluble to Sparingly Soluble

Alcohol-soluble polyamide

resins are available and are

readily dissolved in alcohols

like ethanol and isopropanol.

[18][19][20]

Polyester Resins Soluble (for uncured resins)

Uncured polyester resins can

be dissolved in solvents like

isopropanol.[4] Cured

polyesters are generally more

resistant to solvents.

Polyurethane Resins Soluble to Sparingly Soluble

The solubility of polyurethanes

can vary significantly based on

their composition. Some may

be dissolved in solvents like

dimethylformamide (DMF).[21]

Vinyl Resins Soluble

Vinyl resins are used in

coatings and inks and are

soluble in various organic

solvents.[22]

General Protocol for Resin and Polymer Dissolution
This protocol provides a general methodology for dissolving resins and polymers in 2-
Isopropoxyethanol. The specific parameters, such as concentration, temperature, and mixing

time, may need to be optimized for each specific resin or polymer.

Materials:

2-Isopropoxyethanol (analytical grade)

Resin or polymer to be dissolved

Glass beaker or flask
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Magnetic stirrer and stir bar or overhead mixer

Heating mantle or water bath (optional, for controlled heating)

Balance

Procedure:

Preparation:

Ensure all glassware is clean and dry.

Weigh the desired amount of resin or polymer.

Measure the required volume of 2-Isopropoxyethanol.

Dissolution:

Place the weighed resin or polymer into the beaker or flask.

Add the measured 2-Isopropoxyethanol to the vessel.

Place the vessel on the magnetic stirrer (or set up the overhead mixer) and begin

agitation. Start with a moderate stirring speed to avoid splashing.

Heating (Optional):

If the dissolution is slow at room temperature, gentle heating can be applied using a

heating mantle or water bath.

Increase the temperature gradually while monitoring the solution. Be aware that the

solubility of some substances can be affected by temperature.[6]

Caution: 2-Isopropoxyethanol is flammable. Ensure there are no open flames or ignition

sources in the vicinity when heating.

Observation and Completion:
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Continue stirring until the resin or polymer is completely dissolved, resulting in a clear and

homogenous solution.

The time required for complete dissolution will vary depending on the resin/polymer type,

its particle size, the concentration, and the temperature.

Storage:

Once dissolved, store the solution in a tightly sealed container to prevent solvent

evaporation.
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Caption: A general workflow for dissolving resins and polymers in 2-Isopropoxyethanol.

Logical Relationship of Factors Affecting Dissolution
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Solvent Properties Resin/Polymer Properties Process Conditions

Dissolution Rate & Extent
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Caption: Key factors influencing the dissolution of resins and polymers in a solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering
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